4-[(2-Fluorophenyl)methyl]-2-methylmorpholine

• IUPAC Name: 4-[(2-fluorophenyl)methyl]-2-methylmorpholine
• InChI: InChI=1S/C12H16FNO/c1-10-8-14(6-7-15-10)9-11-4-2-3-5-12(11)13/h2-5,10H,6-9H2,1H3
• InChI Key: HEESVUUESWGQJN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CC2=CC=CC=C2F
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

4-[(2-Fluorophenyl)methyl]-2-methylmorpholine is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of morpholine derivatives and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-[(2-Fluorophenyl)methyl]-2-methylmorpholine is not fully understood. However, it is believed to act through the inhibition of various enzymes and receptors involved in the pathogenesis of diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to block the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. The compound has also been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, it has been found to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[(2-Fluorophenyl)methyl]-2-methylmorpholine is its potential therapeutic applications. The compound has been found to exhibit various biological activities and has the potential to be developed into a drug for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-[(2-Fluorophenyl)methyl]-2-methylmorpholine. One area of research could focus on the development of more efficient synthesis methods to increase the yield of the compound. Another area of research could be the study of the compound's pharmacokinetics and pharmacodynamics to better understand its mechanism of action. Additionally, the compound could be studied for its potential use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-[(2-Fluorophenyl)methyl]-2-methylmorpholine involves the reaction of 2-methylmorpholine with benzyl fluoride in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product. The purity of the compound is ensured through the use of various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-[(2-Fluorophenyl)methyl]-2-methylmorpholine has been found to exhibit various biological activities such as antitumor, anti-inflammatory, and analgesic effects. It has been studied for its potential use in the treatment of various diseases such as cancer, arthritis, and neuropathic pain. The compound has also been found to exhibit antimicrobial activity against various bacterial strains.